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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl 2-furoate is an organic compound classified as an ester of 2-furoic acid and allyl alcohol.

It is of interest to researchers in various fields, including flavor and fragrance chemistry, as well

as in the development of novel pharmaceutical intermediates. This technical guide provides a

detailed overview of the key molecular properties of allyl 2-furoate, a comprehensive

experimental protocol for its synthesis via Fischer esterification, and a logical workflow diagram

to illustrate the synthetic process.

Core Molecular and Physical Properties
The fundamental molecular and physical characteristics of allyl 2-furoate are summarized in

the table below. This data is essential for its identification, handling, and application in a

research setting.
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Property Value

Molecular Formula C₈H₈O₃[1]

Molecular Weight 152.15 g/mol [1]

CAS Number 4208-49-5[2]

Appearance Colorless to yellowish clear liquid[3]

Density 1.181 g/mL at 25 °C[3]

Boiling Point 206-209 °C[3]

Refractive Index n20/D 1.495[3]

Synonyms
2-Furoic acid allyl ester, Allyl 2-furancarboxylate,

prop-2-en-1-yl furan-2-carboxylate[1][2]

Synthesis of Allyl 2-Furoate via Fischer
Esterification
The synthesis of allyl 2-furoate can be effectively achieved through the Fischer esterification

of 2-furoic acid with allyl alcohol. This acid-catalyzed reaction produces the desired ester and

water as a byproduct. The following protocol is adapted from general procedures for the

synthesis of alkyl 2-furoates.

Experimental Protocol
Materials:

2-Furoic acid (1 mmol)

Allyl alcohol (2 mmol)

Heterogeneous acid catalyst (e.g., tungstophosphoric acid/zirconia composites, 50 mg)

Acetone

Hexane
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Ethyl acetate

Anhydrous sodium sulfate

Deionized water

Equipment:

20 mL glass reaction tube

Magnetic stirrer with heating plate

Condenser

Separatory funnel

Rotary evaporator

Column chromatography setup

Standard laboratory glassware

Procedure:

Reaction Setup: In a 20 mL glass reaction tube, combine 1 mmol of 2-furoic acid, 2 mmol of

allyl alcohol, and 50 mg of the dried heterogeneous acid catalyst.

Reaction: Place the reaction tube in a heating block on a magnetic stirrer. Attach a

condenser and heat the mixture to 125 °C with continuous stirring for 24 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Extract the reaction mixture with 3 mL of acetone and filter to separate the catalyst.

Transfer the filtrate to a separatory funnel. Add 10 mL of deionized water and 10 mL of

ethyl acetate.
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Shake the funnel vigorously and allow the layers to separate.

Collect the organic layer and wash it sequentially with 10 mL of a saturated aqueous

NaHCO₃ solution and 10 mL of brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Remove the solvent from the dried organic layer using a rotary evaporator.

Purify the crude product by column chromatography on silica gel, using a mixture of

hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent.

Characterization: The purified allyl 2-furoate can be characterized by standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy to confirm its identity and purity.

Experimental Workflow and Signaling Pathways
To visually represent the synthesis of allyl 2-furoate, the following diagrams have been

generated using the DOT language.
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Caption: Fischer Esterification of 2-Furoic Acid with Allyl Alcohol.
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Caption: Experimental Workflow for the Synthesis and Purification of Allyl 2-Furoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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